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Compound of Interest

Compound Name: Olaquindox-d4

Cat. No.: B563875

Technical Guide: Physical and Chemical
Properties of Olaquindox-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Olaquindox-d4, the deuterated form of the antibiotic Olaquindox. The information
is compiled to support research and development activities, offering key data on its
characteristics, alongside relevant biological context.

Introduction to Olaquindox-d4

Olaquindox-d4 is the deuterium-labeled version of Olaquindox, a quinoxaline derivative
antibiotic.[1][2] Deuterium labeling, where hydrogen atoms are replaced by their heavier
isotope, deuterium, is a common strategy in pharmaceutical research to study drug metabolism
and pharmacokinetics.[1] Olaquindox itself is an orally active antibiotic used in veterinary
medicine to promote growth and manage intestinal immunity in piglets.[2] Understanding the
physical properties of the deuterated analog is crucial for its use as an internal standard in
analytical methods and for further research into its biological behavior.

Physical and Chemical Properties

The fundamental physical and chemical data for Olaquindox-d4 are summarized below. For
context, properties of the parent compound, Olaquindox, are also included where available, as
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they are often comparable.

Property

Value (Olaquindox-
d4)

Value (Olaquindox)  Source

Appearance

Pale yellow crystals

Yellow or orange

[3]4]

crystalline powder

Molecular Formula

C12H9D4aN304

C12H13N304 [1][5]

Molecular Weight

267.27 g/mol

263.25 g/mol [11[3]

Melting Point

209°C (with

decomposition)

209°C (with

decomposition)

[1]3][6]

Solubility

Data not available

- Slightly soluble in
water.[3][6]- Insoluble
in most organic
solvents.[6]- Soluble
in hot water.[4]- Highly
soluble in ethanol and
methanol.[4]- DMSO:
25 mg/mL (requires
sonication and

warming).[7]

LogP

1.30210

Not specified [1]

Note: There are conflicting reports regarding the water solubility of the parent compound,

Olaquindox, ranging from "very soluble” to "sparingly soluble".[4][8] Researchers should verify

solubility in their specific experimental conditions.

Experimental Protocols

Detailed experimental protocols for determining the physical properties of Olaquindox-d4 are

not explicitly available in the reviewed literature. However, standard methodologies for these

measurements are well-established in the field of physical chemistry.
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General Protocol for Melting Point Determination: A common method is using a calibrated
melting point apparatus. A small amount of the crystalline solid is packed into a capillary tube
and heated at a controlled rate. The temperature range from the appearance of the first liquid
droplet to the complete liquefaction of the solid is recorded as the melting point. For
compounds that decompose, the temperature at which decomposition (e.g., charring, gas
evolution) begins is noted.

General Protocol for Solubility Determination: Solubility is typically determined by the
equilibrium saturation method. An excess amount of the solute (Olaquindox-d4) is added to a
known volume of the solvent of interest (e.g., water, ethanol, DMSO). The mixture is agitated at
a constant temperature for a sufficient period to reach equilibrium (typically 24-48 hours).
Afterward, the suspension is filtered or centrifuged to remove undissolved solid. The
concentration of the dissolved compound in the supernatant is then quantified using a suitable
analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Visible
Spectroscopy.

The workflow for a typical solubility study can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563875#physical-properties-of-olaquindox-d4-e-g-
melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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